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Compound of Interest

Compound Name: MRS2279
Cat. No.: B15571210
Get Quote
\ J

Technical Support Center: MRS2279

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability, storage, and handling of MRS2279.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid form of MRS2279?

For long-term storage, solid MRS2279 should be kept in a dry, dark environment at -20°C.[1]
For short-term storage (days to weeks), 0-4°C is acceptable.[1]

Q2: What is the recommended solvent for reconstituting MRS2279?

MRS2279 is soluble in water up to 100 mM and also soluble in DMSO.[1][2] The diammonium
salt form of MRS2279 is noted to have enhanced water solubility and stability.[3][4]

Q3: How should I prepare stock solutions of MRS22797

It is recommended to prepare stock solutions on the day of use.[2] If necessary to prepare
them in advance, they must be sealed and stored at -20°C or below, where they can be stable
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for several months.[2] For aqueous solutions, warming the tube at 37°C and using an ultrasonic
bath can aid in achieving higher solubility.[2]

Q4: How stable is MRS2279 in a stock solution?

Stock solutions stored at -20°C can be kept for several months.[2] However, for optimal
performance, it is always recommended to use freshly prepared solutions.

Q5: Can | store MRS2279 solutions at room temperature?

While the product is stable enough for a few weeks during ordinary shipping at ambient
temperatures, it is not recommended to store solutions at room temperature for extended
periods.[1] For any unused solution, it is best to store it at -20°C.

Troubleshooting Guide

Issue Possible Cause Recommendation

Warm the solution gently (e.g.,

at 37°C) and use an ultrasonic
o ) ) The compound may not be o ]
Difficulty dissolving the ] bath to aid dissolution.[2]
fully soluble at the desired ) )
compound ] Consider using the
concentration. _ .
diammonium salt form for

enhanced water solubility.[3][4]

Always use freshly prepared

The compound may have solutions for your experiments.
Inconsistent experimental degraded due to improper If using a stored stock solution,
results storage or handling of the ensure it has been stored

solution. properly at -20°C and minimize

freeze-thaw cycles.

Before use, bring the stock

solution to room temperature
S ) The compound may have o
Precipitation observed in the ) . and vortex to ensure it is fully
) ) come out of solution during ) S
stock solution after thawing ) dissolved. If precipitation
freezing. ) )
persists, gentle warming and

sonication may be necessary.
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Data Summary

| Solubil

Parameter Condition Reference
Long-Term Storage (Solid) -20°C, dry and dark [1]
Short-Term Storage (Solid) 0 - 4°C (days to weeks) [1]

Stock Solution Storage -20°C for several months [2]
Shipping Condition Ambient temperature [1]
Solubility Soluble to 100 mM in water [2]

Soluble in DMSO [1]

Experimental Protocols & Visualizations
General Experimental Workflow for a Cell-Based Assay

The following diagram outlines a general workflow for utilizing MRS2279 as a P2Y1 receptor
antagonist in a typical cell-based assay, such as measuring changes in intracellular calcium or
inositol phosphate formation.

Preparation Experiment Analysis

Prepare fresh M_R32279 Dilute to final Pre-incubate cells Stimulate with Measure downstream Analyze and plot data Co_mpare with
agonist-only control

stock solution working concentration with MRS2279 P2Y1 agonist (e.g., ADP) signaling event

Click to download full resolution via product page

General workflow for using MRS2279 in a cell-based assay.

P2Y1 Receptor Sighaling Pathway

MRS2279 is a selective antagonist of the P2Y1 receptor. The diagram below illustrates the
canonical Gg-coupled signaling pathway activated by P2Y1 agonists like ADP, which is
inhibited by MRS2279.
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Simplified P2Y1 receptor signaling pathway inhibited by MRS2279.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

